N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-(4-ethylcyclohexyl)-N-methylethane-1,2-diamine
• InChI: InChI=1S/C15H32N2/c1-5-14-8-10-15(11-9-14)16(4)12-13-17(6-2)7-3/h14-15H,5-13H2,1-4H3
• InChI Key: QSPUQJPGYXGUIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)N(C)CCN(CC)CC
• Molecular Formula: C15H32N2
• Molecular Weight: 240.43 g/mol

Description

N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine, also known as EEDQ, is a chemical compound that is commonly used in scientific research. This compound has been found to have a wide range of applications in various fields, including biochemistry, pharmacology, and neuroscience. In

Scientific Research Applications

N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine has been used extensively in scientific research as a crosslinking agent for proteins and nucleic acids. It is commonly used to crosslink proteins to their ligands, such as enzymes to substrates or receptors to ligands. N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine has also been used to crosslink nucleic acids to proteins, which can help to identify protein-DNA or protein-RNA interactions. In addition, N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine has been used in the synthesis of peptides and in the preparation of antibody conjugates.

Mechanism of Action

The mechanism of action of N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine involves the formation of a highly reactive intermediate that can react with nucleophiles, such as amino or hydroxyl groups on proteins or nucleic acids. This reaction results in the formation of covalent bonds between the crosslinking agent and the target molecule, which can stabilize protein-protein or protein-DNA interactions.
Biochemical and Physiological Effects
N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine can crosslink proteins and nucleic acids with high efficiency and specificity. In addition, N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine has been shown to be relatively stable under physiological conditions, which makes it a useful tool for studying protein-protein or protein-DNA interactions in living cells.

Advantages and Limitations for Lab Experiments

N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine has several advantages as a crosslinking agent for scientific research. It is relatively easy to synthesize and has a high degree of specificity for its target molecules. In addition, N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine is stable under physiological conditions, which makes it a useful tool for studying protein-protein or protein-DNA interactions in living cells. However, N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine does have some limitations. It can be toxic to cells at high concentrations, and its use can result in the formation of non-specific crosslinks, which can complicate data interpretation.

Future Directions

There are several future directions for the use of N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine in scientific research. One potential application is in the study of protein-protein interactions in complex biological systems, such as the human brain. N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine could be used to crosslink proteins in specific brain regions, which could help to identify protein networks involved in various physiological processes. Another potential application is in the development of new therapies for diseases such as cancer. N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine could be used to crosslink proteins involved in cancer pathways, which could help to identify new drug targets. Overall, the future of N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine in scientific research is bright, and it is likely to continue to be a valuable tool for studying protein-protein and protein-DNA interactions.

Synthesis Methods

The synthesis of N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine involves the reaction of N,N-diethyl-1,2-ethanediamine with 4-ethylcyclohexanone in the presence of sodium ethoxide. The resulting product is then treated with methyl iodide to yield N,N-diethyl-N'-(4-ethylcyclohexyl)-N'-methyl-1,2-ethanediamine. This synthesis method has been well-documented in the literature and is relatively easy to carry out in a laboratory setting.